3-butoxy-N-(2-chloropyridin-3-yl)benzamide

• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol
• IUPAC Name: 3-butoxy-N-(2-chloropyridin-3-yl)benzamide
• InChI: InChI=1S/C16H17ClN2O2/c1-2-3-10-21-13-7-4-6-12(11-13)16(20)19-14-8-5-9-18-15(14)17/h4-9,11H,2-3,10H2,1H3,(H,19,20)
• InChI Key: AUVMKSTZQVKKCN-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=C(N=CC=C2)Cl

Description

3-butoxy-N-(2-chloropyridin-3-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 3-butoxy-N-(2-chloropyridin-3-yl)benzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or proteins involved in cellular processes. Further research is required to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit their growth. It has also been found to disrupt fungal cell membranes and inhibit their growth. Additionally, this compound has been found to have insecticidal properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-butoxy-N-(2-chloropyridin-3-yl)benzamide in lab experiments is its high potency. It has been found to be effective at low concentrations, which makes it a cost-effective option for research. However, one of the limitations of using this compound is its potential toxicity. Further research is required to determine the safe dosage and exposure limits of this compound.

Future Directions

There are several future directions for the research on 3-butoxy-N-(2-chloropyridin-3-yl)benzamide. One of the potential applications of this compound is in the development of new anticancer drugs. Further studies are required to fully understand the mechanism of action and toxicity of this compound. Additionally, this compound can be studied for its potential use as an antifungal and insecticidal agent. Further research is required to determine the efficacy and safety of this compound in these applications.
In conclusion, this compound is a promising compound in scientific research with potential applications in various fields. Its synthesis method has been optimized to obtain high yields, and it has been found to have various biochemical and physiological effects. However, further research is required to fully understand its mechanism of action and toxicity. The future directions for research on this compound include its potential use as an anticancer, antifungal, and insecticidal agent.

Synthesis Methods

The synthesis of 3-butoxy-N-(2-chloropyridin-3-yl)benzamide involves the reaction of 2-chloro-3-pyridinecarboxylic acid with butylamine, followed by acylation with 4-bromobenzoyl chloride. The resulting compound is then subjected to a palladium-catalyzed coupling reaction with 3-butoxyaniline to obtain the final product. This method has been optimized to obtain high yields of the compound.

Scientific Research Applications

3-butoxy-N-(2-chloropyridin-3-yl)benzamide has shown potential applications in various scientific research fields. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its antifungal properties, as it has shown to be effective against various fungal strains. Additionally, this compound has been studied for its potential use as an insecticide.